3-[(3-Hydroxy-3-methylcyclobutyl)amino]-5,6-dimethylpyridazine-4-carbonitrile

• IUPAC Name: 3-[(3-hydroxy-3-methylcyclobutyl)amino]-5,6-dimethylpyridazine-4-carbonitrile
• InChI: InChI=1S/C12H16N4O/c1-7-8(2)15-16-11(10(7)6-13)14-9-4-12(3,17)5-9/h9,17H,4-5H2,1-3H3,(H,14,16)
• InChI Key: UATOAVOLPLUMNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NC(=C1C#N)NC2CC(C2)(C)O)C
• Molecular Formula: C12H16N4O
• Molecular Weight: 232.28 g/mol

Description

3-[(3-Hydroxy-3-methylcyclobutyl)amino]-5,6-dimethylpyridazine-4-carbonitrile, also known as HMCB, is a pyridazine-based compound that is used in scientific research. It is a potent inhibitor of the enzyme cyclic GMP-AMP synthase (cGAS), which is involved in the innate immune response. HMCB has been shown to have potential therapeutic applications in various diseases, including cancer and autoimmune disorders.

Mechanism of Action

3-[(3-Hydroxy-3-methylcyclobutyl)amino]-5,6-dimethylpyridazine-4-carbonitrile inhibits the cGAS enzyme, which is involved in the innate immune response. The cGAS enzyme detects foreign DNA in the cytoplasm of cells and activates the immune response. This compound binds to the cGAS enzyme and inhibits its activity, which prevents the activation of the immune response. This mechanism of action has potential therapeutic applications in various diseases, including cancer and autoimmune disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. In autoimmune disorder research, this compound reduces inflammation by inhibiting the production of pro-inflammatory cytokines. In infectious disease research, this compound inhibits the replication of viruses by blocking viral DNA synthesis. This compound has also been shown to have minimal toxicity in animal models, which is a promising finding for its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(3-Hydroxy-3-methylcyclobutyl)amino]-5,6-dimethylpyridazine-4-carbonitrile in lab experiments is its potency as a cGAS inhibitor. This compound has been shown to be a more potent inhibitor of cGAS than other compounds, which makes it a valuable tool for studying the innate immune response. However, one limitation of using this compound in lab experiments is its complex synthesis method. The synthesis of this compound requires expertise in organic chemistry, which may limit its availability for some researchers.

Future Directions

There are several future directions for 3-[(3-Hydroxy-3-methylcyclobutyl)amino]-5,6-dimethylpyridazine-4-carbonitrile research. One direction is to further investigate its potential therapeutic applications in cancer and autoimmune disorders. This compound has shown promising results in preclinical studies, and further research is needed to determine its efficacy in clinical trials. Another direction is to investigate its potential as an antiviral agent. This compound has been shown to inhibit the replication of various viruses, and further research is needed to determine its efficacy against other viral infections. Additionally, further research is needed to optimize the synthesis method of this compound to increase its availability for researchers.

Synthesis Methods

3-[(3-Hydroxy-3-methylcyclobutyl)amino]-5,6-dimethylpyridazine-4-carbonitrile can be synthesized using a multi-step process involving the reaction of various intermediates. The first step involves the reaction of 3,4-dimethylpyridazine with ethyl cyanoacetate, followed by the addition of tert-butyl 2-(bromomethyl)cyclobutylcarbamate. The resulting compound is then subjected to a series of reactions to yield this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

3-[(3-Hydroxy-3-methylcyclobutyl)amino]-5,6-dimethylpyridazine-4-carbonitrile has been used in various scientific research applications, including cancer research, autoimmune disorder research, and infectious disease research. It has been shown to have potential therapeutic applications in these diseases by inhibiting the cGAS enzyme. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer and lung cancer. In autoimmune disorder research, this compound has been shown to reduce inflammation and improve disease symptoms in animal models of multiple sclerosis and lupus. In infectious disease research, this compound has been shown to inhibit the replication of various viruses, including Zika virus and herpes simplex virus.